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Compound of Interest

Compound Name:
4-(3-Chloro-5-

fluorophenyl)benzaldehyde

CAS No.: 1381944-68-8

Cat. No.: B581723

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 4-(3-Chloro-5-fluorophenyl)benzaldehyde, a

biaryl aldehyde with significant potential in synthetic chemistry and drug discovery. We will

explore its fundamental properties, synthesis, and potential applications, offering a valuable

resource for professionals in the field.

Nomenclature and Chemical Identity
CAS Number: 1381944-68-8[1]

Molecular Formula: C₁₃H₈ClFO[1]

Molecular Weight: 234.65 g/mol [1]

IUPAC Name: 4-(3-Chloro-5-fluorophenyl)benzaldehyde
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This compound consists of a benzaldehyde core substituted at the 4-position with a 3-chloro-5-

fluorophenyl group. The presence of halogen atoms (chlorine and fluorine) on one of the phenyl

rings significantly influences the molecule's electronic properties and reactivity, making it a

valuable intermediate in organic synthesis.

Chemical Structure:
Caption: Chemical structure of 4-(3-Chloro-5-fluorophenyl)benzaldehyde.

Physicochemical Properties
Detailed experimental data for 4-(3-Chloro-5-fluorophenyl)benzaldehyde is not extensively

available in public literature. However, based on the properties of structurally similar

compounds, such as other halogenated benzaldehydes, we can infer some of its likely

characteristics. For instance, related compounds like 3-chloro-4-fluorobenzaldehyde are

described as colorless to light yellow crystalline solids or powders.[2][3]

Property Predicted/Inferred Value Source/Analogy

Appearance White to off-white solid
Analogy to similar halogenated

biaryl aldehydes

Melting Point Not available -

Boiling Point Not available -

Solubility

Likely soluble in common

organic solvents (e.g., DCM,

THF, Ethyl Acetate)

General solubility of aromatic

aldehydes

Synthesis and Reaction Pathways
The synthesis of 4-(3-Chloro-5-fluorophenyl)benzaldehyde typically involves a cross-

coupling reaction, a cornerstone of modern organic synthesis for the formation of carbon-

carbon bonds. A plausible and widely used method is the Suzuki coupling reaction.

Proposed Synthetic Workflow: Suzuki Coupling
This workflow outlines the conceptual steps for the synthesis.
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4-Formylphenylboronic acid

Suzuki Coupling Reaction

1-Bromo-3-chloro-5-fluorobenzene

Palladium Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., Na₂CO₃, K₂CO₃)

Solvent (e.g., Toluene/Water)

Aqueous Workup & Extraction 4-(3-Chloro-5-fluorophenyl)benzaldehydeColumn Chromatography

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis via Suzuki coupling.

Detailed Protocol:

Reaction Setup: To a reaction vessel, add 4-formylphenylboronic acid, 1-bromo-3-chloro-5-

fluorobenzene, a palladium catalyst (such as tetrakis(triphenylphosphine)palladium(0)), and

a suitable base (e.g., sodium carbonate or potassium carbonate).

Solvent Addition: A mixture of solvents, typically toluene and water, is added to dissolve the

reactants and facilitate the reaction.

Reaction Conditions: The mixture is heated under an inert atmosphere (e.g., nitrogen or

argon) for several hours until the reaction is complete, as monitored by techniques like TLC

or GC-MS.

Workup and Extraction: Upon completion, the reaction mixture is cooled, and the organic

layer is separated. The aqueous layer is typically extracted with an organic solvent (e.g.,

ethyl acetate) to recover any remaining product. The combined organic layers are then

washed with brine and dried over an anhydrous salt like sodium sulfate.
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Purification: The crude product is purified, most commonly by column chromatography on

silica gel, to yield the pure 4-(3-Chloro-5-fluorophenyl)benzaldehyde.

Causality in Experimental Choices:

Palladium Catalyst: Palladium catalysts are highly efficient in catalyzing the formation of C-C

bonds in Suzuki couplings due to their ability to cycle through different oxidation states

(Pd(0) and Pd(II)).

Base: The base is crucial for the activation of the boronic acid, forming a more nucleophilic

boronate species that facilitates transmetalation to the palladium center.

Solvent System: The biphasic solvent system (e.g., toluene/water) allows for the dissolution

of both the organic-soluble reactants and the inorganic base, creating an efficient reaction

environment.

Applications in Research and Development
Halogenated aromatic aldehydes are recognized as important building blocks in the synthesis

of pharmaceuticals and agrochemicals.[2][3][4] The presence of chlorine and fluorine atoms

can significantly alter a molecule's properties, including its metabolic stability, lipophilicity, and

binding affinity to biological targets.[4]

Potential as a Pharmaceutical Intermediate:

The structure of 4-(3-Chloro-5-fluorophenyl)benzaldehyde makes it a valuable precursor for

the synthesis of more complex molecules with potential therapeutic applications. The aldehyde

group is a versatile functional handle that can participate in a variety of chemical

transformations, such as:

Reductive amination to form substituted amines.

Wittig reactions to generate alkenes.

Aldol condensations to form α,β-unsaturated ketones.

These transformations allow for the incorporation of the 3-chloro-5-fluorophenyl benzaldehyde

moiety into larger, more complex molecular scaffolds, which is a common strategy in drug
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discovery.[5][6] For instance, similar chlorinated and fluorinated aromatic structures are found

in various FDA-approved drugs.[5][6]

Safety and Handling
As a fine chemical, 4-(3-Chloro-5-fluorophenyl)benzaldehyde should be handled with

appropriate safety precautions in a laboratory setting. While specific toxicity data for this

compound is not readily available, information for structurally related compounds can provide

guidance. For example, other substituted benzaldehydes are known to be irritants to the skin,

eyes, and respiratory system.[7][8]

General Handling Precautions:

Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant

gloves, and a lab coat when handling this compound.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or vapors.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[8]

Hazard Statements for Similar Compounds:

Based on safety data for related chemicals, potential hazards could include:

Harmful if swallowed.[7]

Causes skin irritation.[7][8]

May cause an allergic skin reaction.[7]

Causes serious eye irritation.[7][8]

Toxic to aquatic life with long-lasting effects.[7]

Conclusion
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4-(3-Chloro-5-fluorophenyl)benzaldehyde is a valuable chemical intermediate with significant

potential in organic synthesis and medicinal chemistry. Its unique substitution pattern and the

versatility of the aldehyde functional group make it an attractive starting material for the

development of novel compounds with potential biological activity. Further research into the

reactivity and applications of this compound is warranted to fully explore its utility in drug

discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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